Cas no 1601080-09-4 (4-(3-Chloro-2-fluorophenyl)butan-1-amine)

• Product Name: 4-(3-Chloro-2-fluorophenyl)butan-1-amine
• CAS No: 1601080-09-4
• MF: C₁₀H₁₃ClFN
• MW: 201.668325185776
• CID: 5787262
• PubChem ID: 114488996
• Update Time: 2023-12-26

4-(3-Chloro-2-fluorophenyl)butan-1-amine Chemical and Physical Properties

Names and Identifiers

• EN300-1983456
• 4-(3-chloro-2-fluorophenyl)butan-1-amine
• 1601080-09-4
• 4-(3-Chloro-2-fluorophenyl)butan-1-amine

• Inchi： 1S/C10H13ClFN/c11-9-6-3-5-8(10(9)12)4-1-2-7-13/h3,5-6H,1-2,4,7,13H2
• InChI Key： LPQAKBWFRWXIFF-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1F)CCCCN

Computed Properties

• Exact Mass: 201.0720553g/mol
• Monoisotopic Mass: 201.0720553g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylbutylamines